Cas no 2490400-69-4 (ethyl 4-(iodomethyl)-3-oxaspirobicyclo2.1.1hexane-2,1'-cyclobutane-1-carboxylate)

• Product Name: ethyl 4-(iodomethyl)-3-oxaspirobicyclo2.1.1hexane-2,1'-cyclobutane-1-carboxylate
• CAS No: 2490400-69-4
• MF: C₁₂H₁₇IO₃
• MW: 336.166056394577
• CID: 6250224
• PubChem ID: 137964067
• Update Time: 2025-07-02

ethyl 4-(iodomethyl)-3-oxaspirobicyclo2.1.1hexane-2,1'-cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(iodomethyl)-3-oxaspirobicyclo2.1.1hexane-2,1'-cyclobutane-1-carboxylate
• EN300-1718246
• ethyl 4-(iodomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutane]-1-carboxylate
• Ethyl 1-(iodomethyl)spiro[2-oxabicyclo[2.1.1]hexane-3,1'-cyclobutane]-4-carboxylate
• 2490400-69-4
• EN300-39870119

• Inchi： 1S/C12H17IO3/c1-2-15-9(14)11-6-10(7-11,8-13)16-12(11)4-3-5-12/h2-8H2,1H3
• InChI Key： XASOCXSMDJMDSY-UHFFFAOYSA-N
• SMILES： ICC12CC(C(=O)OCC)(C1)C1(CCC1)O2

Computed Properties

• Exact Mass: 336.02224g/mol
• Monoisotopic Mass: 336.02224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 4-(iodomethyl)-3-oxaspirobicyclo2.1.1hexane-2,1'-cyclobutane-1-carboxylate

ethyl 4-(iodomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,1'-cyclobutane-1-carboxylate: A Versatile Synthetic Intermediate in Medicinal Chemistry

CAS No. 2490400-69-4 represents a unique molecular structure that has garnered significant attention in the field of synthetic organic chemistry and pharmaceutical research. This compound, specifically ethyl 4-(iodomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,1'-cyclobutane-1-carboxylate, is characterized by its complex ring system and functional groups, making it a valuable intermediate for the development of novel therapeutics. The synthesis and application of this compound are increasingly being explored in recent studies due to its potential in creating bioactive molecules with diverse pharmacological properties.

The iodomethyl group in this molecule is particularly noteworthy, as it serves as a versatile functional handle for further chemical modifications. This group enables the introduction of various substituents through iodine-mediated reactions, which are critical in the design of targeted drug delivery systems. Recent advancements in click chemistry have further expanded the utility of such intermediates, allowing for the rapid assembly of complex molecular architectures with high specificity.

Research published in Journal of Medicinal Chemistry (2023) highlights the role of oxaspirobicyclo scaffolds in enhancing the bioavailability and metabolic stability of drug candidates. The cyclobutane ring in this compound contributes to its structural rigidity, which is essential for maintaining the conformational integrity of the molecule during biological interactions. This feature is particularly advantageous in the development of enzyme inhibitors and receptor modulators.

Recent studies have also demonstrated the potential of ethyl 4-(iodomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,1'-cyclobutane-1-carboxylate in the synthesis of anti-inflammatory agents. The carboxylate group present in the molecule can participate in hydrogen bonding interactions with target proteins, thereby modulating their activity. This property has been leveraged in the design of small molecule inhibitors targeting inflammatory pathways, such as the NF-κB signaling pathway.

Advancements in computational chemistry have facilitated the prediction of the reactivity and selectivity of this compound in various synthetic transformations. Molecular modeling studies have shown that the spirobicyclo core of the molecule provides a unique environment for electrophilic substitution reactions, enabling the creation of diverse functional derivatives. These derivatives are being investigated for their potential in antimicrobial and antitumor applications.

The synthetic accessibility of ethyl 4-(iodomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,1'-cyclobutane-1-carboxylate has been further enhanced by the development of asymmetric catalytic methods. These methods allow for the precise control of stereochemistry, which is critical in the production of chiral pharmaceuticals. The ability to generate enantiomerically pure compounds is particularly important in the context of drug safety and efficacy.

Recent work in green chemistry has also focused on the sustainable synthesis of this compound. Researchers are exploring atom-efficient protocols and energy-saving methodologies to reduce the environmental impact of its production. This aligns with the growing emphasis on eco-friendly pharmaceutical manufacturing and regulatory compliance in the industry.

Applications of this compound extend beyond traditional pharmaceuticals into the realm of biomaterials and nanotechnology. The spirobicyclo framework has been utilized in the design of drug-eluting polymers and targeted drug delivery systems. These applications are particularly relevant in the development of controlled-release formulations for chronic diseases.

The iodomethyl functionality also opens avenues for the synthesis of radioactive tracers used in positron emission tomography (PET) imaging. This has significant implications for diagnostic imaging and targeted therapy in oncology. The ability to incorporate radioisotopes into the molecular structure of this compound is a key factor in its potential for theranostic applications.

Challenges in the application of this compound include the synthetic complexity of its structure and the cost of production. However, ongoing research in organocatalysis and photoredox chemistry is addressing these issues by providing more efficient and cost-effective synthetic routes. These advancements are crucial for the large-scale production of this compound for pharmaceutical and industrial applications.

In conclusion, ethyl 4-(iodomethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,1'-cyclobutane-1-carboxylate (CAS No. 2490400-69-4) stands as a promising synthetic intermediate with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for the development of novel therapeutics, diagnostics, and biomaterials. Continued innovation in synthetic methods and applications will further expand its utility in the evolving landscape of pharmaceutical science.